10.1039/B108029F | Solid-state synthesis of heterocyclic hydrazones using microwaves under catalyst-free conditions† | Kuujia.com

Solid-state synthesis of heterocyclic hydrazones using microwaves under catalyst-free conditions†

Green Chemistry Pub Date: 2002-01-29 DOI: 10.1039/B108029F

Abstract

The reactions of neat 5- or 8-oxobenzopyran-2-ones, 1–3, with a variety of aromatic and heteroaromatic hydrazines, 4, are accelerated upon irradiation in a household microwave oven in the absence of any catalyst, solid support or solvent. The approach provides an attractive and environmentally friendly pathway to several synthetically useful heterocyclic hydrazones.

Graphical abstract: Solid-state synthesis of heterocyclic hydrazones using microwaves under catalyst-free conditions

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Green Chemistry

Journal Name：Green Chemistry

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